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Compound of Interest

Compound Name:
(R)-3-Amino-3-phenylpropanoic

acid

Cat. No.: B041386 Get Quote

Essential Safety and Handling Guide for (R)-3-
Amino-3-phenylpropanoic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

(R)-3-Amino-3-phenylpropanoic acid, tailored for researchers, scientists, and professionals

in drug development. Adherence to these protocols is vital for ensuring laboratory safety and

procedural accuracy.

(R)-3-Amino-3-phenylpropanoic acid is a chemical compound that requires careful handling

due to its potential health hazards. According to safety data sheets, it can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
A systematic approach to selecting Personal Protective Equipment (PPE) is critical. The

following table summarizes the recommended PPE for handling (R)-3-Amino-3-
phenylpropanoic acid in both solid (powder) and solution forms.
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Area of Protection Solid Form (Powder)
Solution/Dissolved

Form

Rationale &

Specifications

Eye and Face

Protection

Chemical safety

goggles or full-face

shield

Chemical safety

goggles

Goggles should

comply with OSHA's

29 CFR 1910.133 or

European Standard

EN166 regulations to

protect against dust

particles and

splashes.[1][4]

Hand Protection

Nitrile or other

chemically resistant

gloves

Nitrile or other

chemically resistant

gloves

Wear appropriate

protective gloves to

prevent skin contact.

[1][4] Regularly

inspect gloves for any

signs of degradation

or puncture before

use.

Body Protection

Laboratory coat or

chemical-resistant

apron

Laboratory coat or

chemical-resistant

apron

Wear appropriate

protective clothing to

prevent skin

exposure.[1][4]

Respiratory Protection
NIOSH-approved N95

dust mask or higher

Work in a well-

ventilated area or

fume hood

Use only in a well-

ventilated area to

avoid breathing dust.

[1][3] A dust mask is

recommended for

handling the solid

form.[5]

Experimental Workflow and Safety Protocols
The following diagram outlines the standard workflow for handling (R)-3-Amino-3-
phenylpropanoic acid, integrating necessary safety checkpoints.
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Experimental workflow for handling (R)-3-Amino-3-phenylpropanoic acid.
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In the event of exposure, immediate action is crucial.

After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.[1]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

while removing contaminated clothing.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice if irritation

persists.[3]

After Swallowing: Clean the mouth with water and drink plenty of water afterwards. Seek

medical attention.[4]

Disposal Plan
All waste containing (R)-3-Amino-3-phenylpropanoic acid must be handled as hazardous

chemical waste.

Solid Waste: Collect solid residues and contaminated materials (e.g., weighing paper,

gloves) in a designated, sealed container.

Liquid Waste: Collect solutions in a clearly labeled, sealed waste container. Do not empty

into drains.[1]

Disposal: Dispose of all waste through an approved waste disposal plant in accordance with

local, state, and federal regulations.[3]

The following diagram illustrates the decision-making process for appropriate waste disposal.
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Waste disposal decision workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041386#personal-protective-equipment-for-handling-
r-3-amino-3-phenylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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